N-(benzo[d]thiazol-2-yl)-2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[[1-[2-(diethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H27N5O2S2/c1-3-26(4-2)12-13-27-17-10-7-8-15(17)20(25-22(27)29)30-14-19(28)24-21-23-16-9-5-6-11-18(16)31-21/h5-6,9,11H,3-4,7-8,10,12-14H2,1-2H3,(H,23,24,28)
• InChI Key: QKCQIOUEDXFWCJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C22H27N5O2S2
• Molecular Weight: 457.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H27N5O2S2 and its molecular weight is 457.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Synthesis of Innovative Heterocycles : A study by Fadda et al. (2017) discusses the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, and thiazole derivatives, starting from a cyanoacetamide precursor. These compounds were evaluated as insecticidal agents against the cotton leafworm, showcasing the potential of such molecules in agricultural applications (Fadda et al., 2017).

Antimicrobial and Anticancer Activities

• Antimicrobial and Anticancer Evaluations : Research by Ravindernath et al. (2013) synthesized benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones and evaluated their antimicrobial and antioxidant activities. This study illustrates the pharmaceutical potential of compounds with complex heterocyclic structures (Ravindernath et al., 2013).

Novel Synthetic Pathways

• Green Ultrasound Synthesis : Rezki (2016) explored the ultrasound-assisted synthesis of 1,2,3-triazoles tethering the benzothiazole nucleus. This method highlights an environmentally friendly approach to synthesizing bioactive molecules with potential antibacterial properties (Rezki, 2016).

QSAR Studies and Pharmacological Properties

• QSAR Studies and Antibacterial Agents : Palkar et al. (2017) designed and synthesized novel analogs of pyrazol-5-ones derived from 2-aminobenzothiazole, demonstrating significant antibacterial activity. This research also includes QSAR studies to better understand the structure-activity relationships of these compounds (Palkar et al., 2017).